Cas no 1805354-29-3 (2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile
• CAS No: 1805354-29-3
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4808134
• Update Time: 2025-06-15

2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile

• Inchi： 1S/C8H4ClF2IN2/c9-7-4(1-2-13)5(8(10)11)3-6(12)14-7/h3,8H,1H2
• InChI Key： KYBIEPDELXWEQU-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=N1)Cl)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile

Introduction to 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1805354-29-3)

2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1805354-29-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural motifs including a chloro, difluoromethyl, and iodopyridine core, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure not only imparts distinct electronic and steric properties but also makes it a valuable building block for further functionalization, enabling the development of novel compounds with tailored pharmacological profiles.

The significance of 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile lies in its potential applications across multiple domains. In pharmaceutical research, this compound has been explored as a precursor for designing small-molecule inhibitors targeting various therapeutic pathways. The presence of both electron-withdrawing and electron-donating groups in its structure allows for selective modifications, facilitating the synthesis of derivatives with enhanced binding affinity and selectivity. Specifically, the chloro and iodopyridine substituents provide reactive sites for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex heterocyclic frameworks.

In recent years, there has been a surge in interest regarding pyridine derivatives due to their prevalence in bioactive scaffolds. The difluoromethyl group, a key feature of this compound, is particularly noteworthy for its ability to modulate metabolic stability and lipophilicity in drug candidates. This attribute has been leveraged in the development of next-generation antiviral and anticancer agents, where maintaining an optimal balance between potency and pharmacokinetic properties is crucial. Furthermore, the iodopyridine moiety serves as an excellent handle for further functionalization via palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores.

One of the most compelling aspects of 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile is its role in advancing medicinal chemistry through library synthesis and high-throughput screening. Researchers have utilized this compound to generate large collections of structurally diverse analogs, which are then evaluated for their biological activity. Such approaches have led to the identification of novel lead compounds with promising therapeutic potential. For instance, derivatives of this scaffold have shown inhibitory effects on kinases and other enzymes implicated in inflammatory diseases and cancer progression.

The agrochemical sector has also recognized the utility of this compound as a key intermediate in the synthesis of advanced pesticides and herbicides. The structural features present in 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile contribute to its efficacy by enhancing binding interactions with biological targets in pests while minimizing environmental impact. Recent studies have highlighted its incorporation into systemic insecticides that exhibit improved persistence and target specificity, addressing challenges associated with pest resistance.

From a synthetic chemistry perspective, the preparation of 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile exemplifies modern methodologies that integrate cross-coupling reactions with transition-metal catalysis. The synthesis typically involves multi-step sequences starting from commercially available pyridine precursors, followed by sequential functionalization at selected positions using reagents such as halogenating agents and protecting groups. The optimization of these reactions is critical to achieving high yields and purity, ensuring that downstream applications are not compromised by impurities or side products.

The versatility of 2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile extends beyond pharmaceuticals and agrochemicals; it has found applications in materials science as well. For example, its ability to undergo selective transformations allows for the incorporation into organic electronic materials where precise control over molecular architecture is essential for achieving desired optoelectronic properties.

In conclusion,2-Chloro-4-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1805354-29-3) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications across multiple industries. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative solutions in medicine, agriculture, and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping the future of chemical research and application.